Cas no 2138062-90-3 (4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine)

• Product Name: 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine
• CAS No: 2138062-90-3
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 6172063
• PubChem ID: 165962463
• Update Time: 2025-10-31

4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-(2-methylbutyl)cyclohexan-1-amine
• 2138062-90-3
• EN300-1158173
• 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine

• Inchi： 1S/C13H27N/c1-5-10(2)8-11-9-12(14)6-7-13(11,3)4/h10-12H,5-9,14H2,1-4H3
• InChI Key： FRKZFUPKPZFZDM-UHFFFAOYSA-N
• SMILES： NC1CCC(C)(C)C(CC(C)CC)C1

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine

Comprehensive Overview of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine (CAS No. 2138062-90-3)

The compound 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine (CAS No. 2138062-90-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclohexane ring substituted with dimethyl groups at the 4-position and a 2-methylbutyl group at the 3-position, culminating in an amine functional group at the 1-position. This configuration imparts distinct physicochemical properties, making it a subject of interest in various research and industrial applications. The CAS number 2138062-90-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature.

In recent years, the demand for structurally complex amines like 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine has surged, driven by their potential in pharmaceutical intermediates, agrochemicals, and specialty materials. Users frequently search for terms such as "synthesis of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine" or "applications of CAS 2138062-90-3," reflecting a growing curiosity about its utility. The compound’s versatility is further underscored by its compatibility with modern green chemistry principles, aligning with the global push for sustainable chemical processes. Researchers are particularly intrigued by its potential role in drug discovery, where its rigid cyclohexane backbone could enhance binding affinity to biological targets.

The structural elegance of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine also makes it a candidate for advanced material science. For instance, its amine group can participate in polymerization reactions, contributing to the development of high-performance polymers. Searches for "amine-functionalized cyclohexane derivatives" or "CAS 2138062-90-3 in material science" highlight this trend. Additionally, the compound’s lipophilic nature, attributed to the 2-methylbutyl side chain, suggests potential applications in lipid-based formulations or as a building block for surfactants. These attributes resonate with industries focused on innovation in coatings, adhesives, and personal care products.

From a synthetic chemistry perspective, the preparation of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine often involves multi-step organic transformations, including alkylation and reductive amination. Queries like "optimized synthesis route for CAS 2138062-90-3" or "challenges in producing 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine" are common among chemists seeking to streamline its production. The compound’s stereochemistry adds another layer of complexity, with researchers exploring enantioselective methods to access optically pure forms. Such efforts are crucial for applications where chirality impacts biological activity or material performance.

Regulatory and safety considerations for 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine are equally important. While not classified as hazardous under current guidelines, proper handling protocols are essential to ensure workplace safety. Searches for "MSDS of CAS 2138062-90-3" or "storage conditions for 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine" reflect this concern. The compound’s stability under various conditions is another area of interest, particularly for industries requiring long-term storage or transport. Analytical techniques like HPLC and GC-MS are routinely employed to verify purity and monitor degradation, addressing queries such as "analytical methods for CAS 2138062-90-3."

Looking ahead, the trajectory of 4,4-Dimethyl-3-(2-methylbutyl)cyclohexan-1-amine is poised for growth, fueled by interdisciplinary research and technological advancements. Its integration into AI-driven drug design platforms or renewable material workflows exemplifies its relevance in cutting-edge science. As the scientific community continues to unravel its potential, CAS 2138062-90-3 stands as a testament to the ingenuity of modern chemistry, offering solutions to challenges in health, sustainability, and beyond.